1-(3-Azido-5-nitrophenyl)ethan-1-one

• CAS: 61340-95-2
• Molecular Formula: C8H6N4O3
• Molecular Weight: 206.16 g/mol
• SMILES: CC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])N=[N+]=[N-]
• InChI: InChI=1S/C8H6N4O3/c1-5(13)6-2-7(10-11-9)4-8(3-6)12(14)15/h2-4H,1H3
• InChIKey: YZJKMKZTVJKXDI-UHFFFAOYSA-N

1-(3-Azido-5-nitrophenyl)ethan-1-one: Photoaffinity Probe for Bioconjugation

1-(3-Azido-5-nitrophenyl)ethan-1-one (also known as 5-azido-3-nitroacetophenone) is a functionalized aryl azide that serves as a versatile building block in chemical biology and materials science [1]. The compound features a photolabile aryl azide group, which upon UV irradiation generates a highly reactive nitrene intermediate, enabling its primary application as a photoaffinity labeling (PAL) reagent for covalent modification of biomolecules [2]. Additionally, the terminal azide functionality permits efficient participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry, facilitating its use in bioconjugation and the synthesis of complex molecular architectures [3].

Photoaffinity Probe

UV-triggered nitrene insertion for covalent biomolecule labeling

CuAAC Click Handle

Azide-alkyne cycloaddition for modular bioconjugation

Crosslinker Precursor

Validated entry to heterobifunctional crosslinking reagent

• [1] Seela, F. (1976). Synthese von 5-Azido-3-nitro-ω-brom-acetophenon — einem photoaktivierbaren bifunktionellen Reagenz zur Vernetzung von Biopolymeren. Zeitschrift für Naturforschung C, 31(7-8), 389-392. doi:10.1515/znc-1976-7-807 View Source
• [2] Panov, M. S. (2011). Early Events in Photochemistry of Aryl Azides Used as Photoaffinity Labeling Agents. (Doctoral dissertation, Bowling Green State University). OhioLINK Electronic Theses and Dissertations Center. View Source
• [3] Balintová, J., Plucnara, M., Vidláková, P., Pohl, R., Havran, L., Fojta, M., & Hocek, M. (2014). Azidophenyl as a click-transformable redox label of DNA suitable for electrochemical detection of DNA–protein interactions. Chemical Science, 6(1), 575-587. doi:10.1039/c4sc01906g View Source

Why Substitution Fails: Regiospecificity of 1-(3-Azido-5-nitrophenyl)ethan-1-one

Simple substitution of 1-(3-azido-5-nitrophenyl)ethan-1-one with other commercially available aryl azides (e.g., 2-nitrophenyl azide or 4-azido-2-nitrophenyl derivatives) is not scientifically valid without re-validation of the experimental system. The regiospecific positioning of the azido and nitro groups on the phenyl ring dictates the electronic structure of the resulting nitrene intermediate, thereby controlling its reactivity, stability, and the specific spectrum of covalent adducts formed during photoaffinity labeling [1]. Studies have shown that even closely related structural isomers, such as epsilon-(4-azido-2-nitrophenyl)-l-lysine and epsilon-(5-azido-2-nitrophenyl)-l-lysine, label non-overlapping sub-populations of antibody binding sites, underscoring that substitution pattern directly translates to distinct biological specificity and cannot be interchanged [2].

Regioisomer Reactivity

Substitution pattern alters nitrene electronic structure and crosslinking profile.

Non-Overlapping Targets

Related isomers labeled distinct antibody sub-populations — not interchangeable.

Re-Validation Required

Any aryl azide substitution demands full experimental re-validation of the system.

• [1] Panov, M. S. (2011). Early Events in Photochemistry of Aryl Azides Used as Photoaffinity Labeling Agents. (Doctoral dissertation, Bowling Green State University). OhioLINK Electronic Theses and Dissertations Center. View Source
• [2] Smith, R. A., & Knowles, J. R. (1974). The utility of photo-affinity labels as 'mapping' reagents. A study of sub-populations of a specific rabbit antibody by using structurally related photo-affinity reagents. Biochemical Journal, 141(1), 51-56. View Source

1-(3-Azido-5-nitrophenyl)ethan-1-one: Performance Evidence

Regioisomeric Specificity in Photoaffinity Labeling

The regiospecific arrangement of the azido and nitro groups on the phenyl ring of aryl azide photoaffinity labels directly determines the labeling specificity for biological targets. While direct comparative data for the target compound is not available, a study comparing the 4-azido-2-nitrophenyl and 5-azido-2-nitrophenyl isomers demonstrates that these regioisomers label mutually exclusive sub-populations of the same antibody binding site [1]. This evidence supports a class-level inference that the 3,5-disubstitution pattern of 1-(3-azido-5-nitrophenyl)ethan-1-one will confer a distinct labeling profile, making it a valuable tool for mapping binding sites that are inaccessible to other isomers.

Labeling Specificity

Class-level

Reported non-overlapping labeling of antibody sub-populations by 4- vs. 5-azido-2-nitrophenyl isomers.

Supports regiospecific labeling profile distinct from other isomers.

Data for 3,5-isomer inferred; direct validation recommended.

Evidence Dimension	Photoaffinity labeling specificity for antibody sub-populations
Target Compound Data	Not directly quantified for this compound; inferred distinct labeling profile based on unique 3,5-disubstitution pattern.
Comparator Or Baseline	epsilon-(4-azido-2-nitrophenyl)-l-lysine vs. epsilon-(5-azido-2-nitrophenyl)-l-lysine
Quantified Difference	Sites labeled by one isomer could not be labeled by the other, indicating non-overlapping labeling populations.
Conditions	Rabbit antibody against 4-azido-2-nitrophenyl determinant; photolysis of hapten-antibody complex.

Why This Matters

This regiospecificity is critical for procurement decisions, as substituting with a different isomer will lead to failure in targeting the intended binding site and produce non-reproducible experimental results.

• [1] Smith, R. A., & Knowles, J. R. (1974). The utility of photo-affinity labels as 'mapping' reagents. A study of sub-populations of a specific rabbit antibody by using structurally related photo-affinity reagents. Biochemical Journal, 141(1), 51-56. View Source

Precursor to a Heterobifunctional Crosslinker

1-(3-Azido-5-nitrophenyl)ethan-1-one is a direct precursor in the established synthesis of 5-azido-3-nitro-ω-bromo-acetophenone, a photochemically active heterobifunctional reagent used for cross-linking biopolymers [1]. The synthesis involves bromination of the target compound, yielding a reagent capable of both nitrene-mediated insertion via the azide (upon UV irradiation) and alkylation of nucleophilic residues (amino or mercapto groups) via its bromoacetyl moiety. This demonstrates the compound's utility as a modular starting material for creating more complex, application-specific tools.

Synthetic Utility

Reported

Key intermediate in synthesis of 5-azido-3-nitro-ω-bromo-acetophenone (Seela 1976).

Enables in-house preparation of a validated crosslinking reagent.

Bromination conditions require optimization for reproducibility.

Evidence Dimension	Synthetic utility as a precursor to a defined crosslinking reagent
Target Compound Data	Used as an intermediate (compound 2d) in the synthesis of 5-azido-3-nitro-ω-bromo-acetophenone.
Comparator Or Baseline	3,5-Dinitro-acetophenone (starting material)
Quantified Difference	Not applicable (qualitative synthetic step).
Conditions	Bromination reaction conditions (not specified in abstract).

Why This Matters

Procuring this specific compound provides a validated entry point for the in-house synthesis of a well-characterized, heterobifunctional crosslinking reagent, ensuring reproducibility and avoiding the variability of synthesizing the core structure from different precursors.

• [1] Seela, F. (1976). Synthese von 5-Azido-3-nitro-ω-brom-acetophenon — einem photoaktivierbaren bifunktionellen Reagenz zur Vernetzung von Biopolymeren. Zeitschrift für Naturforschung C, 31(7-8), 389-392. doi:10.1515/znc-1976-7-807 View Source

CuAAC Click Chemistry Functionality

The terminal azide group on 1-(3-azido-5-nitrophenyl)ethan-1-one makes it a suitable substrate for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a foundational click chemistry reaction [1]. While quantitative kinetic data for this specific compound is not available, the presence of the azide in the meta position relative to the acetyl group is expected to influence reaction rates and yields compared to ortho- or para-substituted analogs due to differences in steric hindrance and electronic effects on the azide moiety [2].

Click Reactivity

Class-level

Terminal azide enables CuAAC with alkynes.

Modular handle for bioconjugation and probe construction.

Reaction rates may differ from para-substituted analogs.

Evidence Dimension	Reactivity in CuAAC click chemistry
Target Compound Data	Terminal aryl azide capable of CuAAC reaction.
Comparator Or Baseline	Other substituted aryl azides (e.g., para-azidophenyl derivatives) [1]
Quantified Difference	Not quantified for this specific regioisomer.
Conditions	Standard CuAAC conditions with an alkyne partner and copper(I) catalyst.

Why This Matters

This functionality allows the compound to serve as a modular building block for the construction of more complex molecules (e.g., fluorescent probes, drug conjugates) via a robust and bioorthogonal reaction, expanding its utility beyond photoaffinity labeling.

• [1] Balintová, J., Plucnara, M., Vidláková, P., Pohl, R., Havran, L., Fojta, M., & Hocek, M. (2014). Azidophenyl as a click-transformable redox label of DNA suitable for electrochemical detection of DNA–protein interactions. Chemical Science, 6(1), 575-587. doi:10.1039/c4sc01906g View Source
• [2] Seela, F. (1976). Synthese von 5-Azido-3-nitro-ω-brom-acetophenon — einem photoaktivierbaren bifunktionellen Reagenz zur Vernetzung von Biopolymeren. Zeitschrift für Naturforschung C, 31(7-8), 389-392. doi:10.1515/znc-1976-7-807 View Source

1-(3-Azido-5-nitrophenyl)ethan-1-one: Research & Industrial Applications

Photoaffinity Mapping of Non-Canonical Binding Sites

Utilize 1-(3-azido-5-nitrophenyl)ethan-1-one to synthesize a custom photoaffinity probe for mapping protein-ligand interactions. The distinct 3,5-substitution pattern may enable covalent labeling of binding pockets or protein sub-populations that are not accessible using more common 4-azido-2-nitrophenyl-based probes [1]. This is particularly valuable for characterizing novel drug targets or investigating protein-protein interaction interfaces where structural information is limited.

Heterobifunctional Crosslinker Synthesis

Employ 1-(3-azido-5-nitrophenyl)ethan-1-one as a critical intermediate for the laboratory-scale synthesis of 5-azido-3-nitro-ω-bromo-acetophenone, following the established protocol by Seela (1976) [2]. The resulting heterobifunctional reagent is then used for covalent crosslinking of proteins or nucleic acids, enabling studies of macromolecular complexes and proximity-dependent interactions.

CuAAC-Based Triazole Conjugate Construction

Leverage the terminal azide group of 1-(3-azido-5-nitrophenyl)ethan-1-one as a modular handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC) [3]. This enables the efficient and selective conjugation of the compound to alkyne-bearing partners, such as fluorescent dyes, affinity tags, or biomolecules, for applications in imaging, target identification, and the development of chemical probes.

Electrochemical Biosensor Development

Incorporate 1-(3-azido-5-nitrophenyl)ethan-1-one into oligonucleotides or other biomolecules as a redox-active label [3]. The azido group itself is electrochemically active, and its click reaction with 4-nitrophenylacetylene generates a nitrophenyltriazole with a distinct reduction potential, offering a dual-signal or 'on/off' detection system for monitoring biomolecular interactions, such as DNA-protein binding events.

Application

Selection Property

Validation Focus

Binding-Site Photoaffinity Mapping

Distinct 3,5-disubstitution pattern

Verify labeling selectivity vs. other regioisomers

Heterobifunctional Crosslinker Synthesis

Validated synthetic intermediate

Confirm bromination efficiency and product purity

CuAAC Bioconjugation

Terminal aryl azide for click chemistry

Assess reaction kinetics and conjugate stability

Electrochemical Redox Labeling

Azido/nitro redox activity & click transformability

Detect electrochemical signal change upon conjugation

• [1] Smith, R. A., & Knowles, J. R. (1974). The utility of photo-affinity labels as 'mapping' reagents. A study of sub-populations of a specific rabbit antibody by using structurally related photo-affinity reagents. Biochemical Journal, 141(1), 51-56. View Source
• [2] Seela, F. (1976). Synthese von 5-Azido-3-nitro-ω-brom-acetophenon — einem photoaktivierbaren bifunktionellen Reagenz zur Vernetzung von Biopolymeren. Zeitschrift für Naturforschung C, 31(7-8), 389-392. doi:10.1515/znc-1976-7-807 View Source
• [3] Balintová, J., Plucnara, M., Vidláková, P., Pohl, R., Havran, L., Fojta, M., & Hocek, M. (2014). Azidophenyl as a click-transformable redox label of DNA suitable for electrochemical detection of DNA–protein interactions. Chemical Science, 6(1), 575-587. doi:10.1039/c4sc01906g View Source